Cas no 1804625-90-8 (4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804625-90-8
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4815216
• Update Time: 2025-06-12

4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-1-4-5(3-15)14-2-6(7(4)10)16-8(11,12)13/h2-3H,1H2
• InChI Key： XDJQAWXMKOYOLQ-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=O)C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on 4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

Comprehensive Overview of 4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804625-90-8)

The compound 4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804625-90-8) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of fluoro and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde exemplifies this trend, as its fluoromethyl and trifluoromethoxy substituents contribute to its lipophilicity and electronic properties. These characteristics are critical for optimizing molecular interactions in target binding sites, a topic frequently searched by chemists and pharmacologists.

The synthesis of 4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde involves multi-step organic transformations, including halogenation and oxidation reactions. Its CAS No. 1804625-90-8 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. This compound is often discussed in forums and publications focusing on heterocyclic chemistry and medicinal chemistry, aligning with user queries about "fluorinated pyridine applications" or "trifluoromethoxy group effects."

From an SEO perspective, this compound attracts searches related to high-value intermediates and custom synthesis. Companies specializing in contract research and fine chemicals frequently highlight its availability, catering to clients seeking tailored solutions for R&D projects. Additionally, its relevance to green chemistry initiatives—such as reducing solvent waste in fluorination processes—resonates with environmentally conscious researchers.

In summary, 4-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804625-90-8) represents a cutting-edge example of fluorine chemistry with broad industrial implications. Its integration into drug discovery pipelines and agrochemical formulations underscores its importance, while its structural complexity continues to inspire academic and commercial innovation.